Cas no 14292-27-4 (3-Hydroxyoctanoic Acid)

3-Hydroxyoctanoic Acid is a medium-chain hydroxy fatty acid with the molecular formula C₈H₁₆O₃. It serves as a versatile intermediate in organic synthesis and biodegradable polymer production, particularly for polyhydroxyalkanoates (PHAs). The compound features a hydroxyl group at the β-position, enhancing its reactivity for esterification and polymerization processes. Its structural properties make it valuable in biomedical applications, including drug delivery systems and tissue engineering scaffolds. Additionally, 3-Hydroxyoctanoic Acid exhibits compatibility with enzymatic and chemical modifications, enabling tailored material properties. The product is characterized by its high purity and stability, ensuring consistent performance in research and industrial applications.

3-Hydroxyoctanoic Acid structure

Product Name:3-Hydroxyoctanoic Acid

CAS No:14292-27-4

MF:C₈H₁₆O₃

MW:160.210843086243

CID:180287

Update Time:2025-11-02

3-Hydroxyoctanoic Acid Chemical and Physical Properties

Names and Identifiers

- Octanoic acid,3-hydroxy-
- 3-Hydroxyoctanoic Acid
- 3-HYDROXY C8:0 ACID
- 3-Hydroxycaprylic acid
- 3-Hydroxy-caprylsaeure
- 3-hydroxy-octanoic acid
- Chebi:37098
- DL-BETA-HYDROXYCAPRYLIC ACID
- (+/-)-3-HYDROXYOCTANOIC ACID
- Inchi： 1S/C8H16O3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
- InChI Key： NDPLAKGOSZHTPH-UHFFFAOYSA-N
- SMILES： OC(CC(=O)O)CCCCC

Computed Properties

Exact Mass: 160.11000

Experimental Properties

PSA: 57.53000
LogP: 1.40230

3-Hydroxyoctanoic Acid Security Information

WGK Germany：3

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